Cas no 650598-43-9 (Benzoic acid, 2-bromo-4,6-dichloro-)

Benzoic acid, 2-bromo-4,6-dichloro-, is a halogenated aromatic carboxylic acid with the molecular formula C₇H₃BrCl₂O₂. This compound is characterized by its distinct substitution pattern, featuring bromine at the 2-position and chlorine atoms at the 4- and 6-positions on the benzene ring. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple halogens enhances its reactivity in substitution and coupling reactions, offering versatility in derivatization. The compound exhibits moderate stability under standard conditions, with solubility in common organic solvents, facilitating its use in laboratory and industrial applications. Proper handling is advised due to potential reactivity hazards.

Benzoic acid, 2-bromo-4,6-dichloro- structure

650598-43-9 structure

Product Name:Benzoic acid, 2-bromo-4,6-dichloro-

CAS No:650598-43-9

MF:C₇H₃BrCl₂O₂

MW:269.907519578934

CID:409066

PubChem ID:11231019

Update Time:2025-06-07

Benzoic acid, 2-bromo-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-bromo-4,6-dichloro-
- 2-Bromo-4,6-dichlorobenzoic acid
- FT-0749807
- DTXSID40459538
- TYLORTSVHWJWAD-UHFFFAOYSA-N
- CS-0194381
- 650598-43-9
- E93167
- EN300-6472631
- AKOS024264360
- SCHEMBL3528389
- MFCD27926964
- Z1862025538
- MDL： MFCD27926964
- Inchi： 1S/C7H3BrCl2O2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12)
- InChI Key： TYLORTSVHWJWAD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1C(=O)O)Cl)Cl

Computed Properties

Exact Mass: 267.86939
Monoisotopic Mass: 267.86935g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

Benzoic acid, 2-bromo-4,6-dichloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013022946-250mg	2-Bromo-4,6-dichlorobenzoic acid	650598-43-9	97%	250mg	$504.00	2023-09-01
Alichem	A013022946-500mg	2-Bromo-4,6-dichlorobenzoic acid	650598-43-9	97%	500mg	$782.40	2023-09-01
Alichem	A013022946-1g	2-Bromo-4,6-dichlorobenzoic acid	650598-43-9	97%	1g	$1564.50	2023-09-01
Enamine	EN300-6472631-0.05g	2-bromo-4,6-dichlorobenzoic acid	650598-43-9	90%	0.05g	$205.0	2023-07-06
Enamine	EN300-6472631-0.1g	2-bromo-4,6-dichlorobenzoic acid	650598-43-9	90%	0.1g	$306.0	2023-07-06
Enamine	EN300-6472631-0.25g	2-bromo-4,6-dichlorobenzoic acid	650598-43-9	90%	0.25g	$438.0	2023-07-06
Enamine	EN300-6472631-0.5g	2-bromo-4,6-dichlorobenzoic acid	650598-43-9	90%	0.5g	$691.0	2023-07-06
Enamine	EN300-6472631-1.0g	2-bromo-4,6-dichlorobenzoic acid	650598-43-9	90%	1.0g	$884.0	2023-07-06
Enamine	EN300-6472631-2.5g	2-bromo-4,6-dichlorobenzoic acid	650598-43-9	90%	2.5g	$1735.0	2023-07-06
Enamine	EN300-6472631-5.0g	2-bromo-4,6-dichlorobenzoic acid	650598-43-9	90%	5.0g	$2566.0	2023-07-06